N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide

• IUPAC Name: N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H11ClN4O/c1-7-6-9(16(2)15-7)11(17)14-10-8(12)4-3-5-13-10/h3-6H,1-2H3,(H,13,14,17)
• InChI Key: KFHGOXDLQKCJIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)NC2=C(C=CC=N2)Cl)C
• Molecular Formula: C11H11ClN4O
• Molecular Weight: 250.68 g/mol

Description

N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide, also known as CPY-3, is a chemical compound with potential therapeutic applications in various fields of medicine. CPY-3 is a pyrazole derivative that has been synthesized and studied for its biological activities, including its potential as an anticancer agent. In

Mechanism of Action

The mechanism of action of N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide involves the inhibition of the Akt/mTOR signaling pathway, which plays a crucial role in cell growth and survival. N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide inhibits the phosphorylation of Akt and mTOR, leading to the suppression of downstream signaling pathways that promote cell proliferation and survival. N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide also induces the activation of caspase-3 and PARP, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of cell cycle arrest and apoptosis, and suppression of tumor growth in animal models. N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide has also been shown to have low toxicity in normal cells, suggesting its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide for lab experiments is its potential as a selective anticancer agent, with low toxicity in normal cells. N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide can also be easily synthesized using standard laboratory techniques. However, one of the limitations of N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several potential future directions for the research and development of N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide. One possible direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the investigation of the potential of N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide in combination with other anticancer agents to enhance its efficacy. Furthermore, the development of novel drug delivery systems could potentially overcome the solubility limitations of N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide and improve its therapeutic potential.

Synthesis Methods

The synthesis of N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide involves the reaction of 3-chloropyridine-2-carboxylic acid with 2,5-dimethylpyrazole-3-carboxylic acid hydrazide in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt) in anhydrous dichloromethane. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide has been the subject of extensive research due to its potential as an anticancer agent. Studies have shown that N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells, by inducing cell cycle arrest and apoptosis. N-(3-chloropyridin-2-yl)-2,5-dimethylpyrazole-3-carboxamide has also been shown to inhibit tumor growth in animal models, suggesting its potential as a therapeutic agent for cancer treatment.